Cas no 51425-59-3 (Butanal, 2-(hydroxyimino)-, oxime)

Butanal, 2-(hydroxyimino)-, oxime structure
51425-59-3 structure
Product Name:Butanal, 2-(hydroxyimino)-, oxime
CAS No:51425-59-3
MF:C4H8N2O2
MW:116.118520736694
CID:362308
PubChem ID:136951478
Update Time:2025-04-19

Butanal, 2-(hydroxyimino)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Butanal, 2-(hydroxyimino)-, oxime
    • N-(1-nitrosobut-1-en-2-yl)hydroxylamine
    • DTXSID20789527
    • 51425-59-3
    • N-Hydroxy-1-nitrosobut-1-en-2-amine
    • Inchi: 1S/C4H8N2O2/c1-2-4(6-8)3-5-7/h3,7-8H,2H2,1H3/b5-3+,6-4+
    • InChI Key: LZFNGZNYSUSWHH-GGWOSOGESA-N
    • SMILES: O/N=C(/C=N/O)\CC

Computed Properties

  • Exact Mass: 116.05864
  • Monoisotopic Mass: 116.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.18
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